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BW A522 BW A522
Brand Name: Vulcanchem
CAS No.: 112533-64-9
VCID: VC0037498
InChI: InChI=1S/C23H22IN5O5/c1-2-9-28-22(32)19-21(29(23(28)33)11-13-3-8-17(25)16(24)10-13)27-20(26-19)14-4-6-15(7-5-14)34-12-18(30)31/h3-8,10H,2,9,11-12,25H2,1H3,(H,26,27)(H,30,31)
SMILES: CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I
Molecular Formula: C23H22IN5O5
Molecular Weight: 575.4 g/mol

BW A522

CAS No.: 112533-64-9

Main Products

VCID: VC0037498

Molecular Formula: C23H22IN5O5

Molecular Weight: 575.4 g/mol

BW A522 - 112533-64-9

CAS No. 112533-64-9
Product Name BW A522
Molecular Formula C23H22IN5O5
Molecular Weight 575.4 g/mol
IUPAC Name 2-[4-[3-[(4-amino-3-iodophenyl)methyl]-2,6-dioxo-1-propyl-7H-purin-8-yl]phenoxy]acetic acid
Standard InChI InChI=1S/C23H22IN5O5/c1-2-9-28-22(32)19-21(29(23(28)33)11-13-3-8-17(25)16(24)10-13)27-20(26-19)14-4-6-15(7-5-14)34-12-18(30)31/h3-8,10H,2,9,11-12,25H2,1H3,(H,26,27)(H,30,31)
Standard InChIKey DKJMGIXWGPEEFF-UHFFFAOYSA-N
SMILES CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I
Canonical SMILES CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I
Synonyms 3-(3-iodo-4-aminobenzyl)-8-(4-oxyacetate)-1-propylxanthine
BW A522
BW-A522
I-ABOPX
PubChem Compound 163889
Last Modified Nov 11 2021
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